Cas no 1339828-48-6 (2-amino-2-cyclopropyl-3-(1H-imidazol-1-yl)propanamide)

• Product Name: 2-amino-2-cyclopropyl-3-(1H-imidazol-1-yl)propanamide
• CAS No: 1339828-48-6
• MF: C₉H₁₄N₄O
• MW: 194.233661174774
• CID: 6030858
• PubChem ID: 63920680
• Update Time: 2025-09-21

2-amino-2-cyclopropyl-3-(1H-imidazol-1-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-cyclopropyl-3-(1H-imidazol-1-yl)propanamide
• 1H-Imidazole-1-propanamide, α-amino-α-cyclopropyl-
• 1339828-48-6
• AKOS013235524
• CS-0292468
• EN300-1123082

• Inchi： 1S/C9H14N4O/c10-8(14)9(11,7-1-2-7)5-13-4-3-12-6-13/h3-4,6-7H,1-2,5,11H2,(H2,10,14)
• InChI Key： RPRUGAJEAGRROE-UHFFFAOYSA-N
• SMILES： C(C1CC1)(N)(C(=O)N)CN1C=NC=C1

Computed Properties

• Exact Mass: 194.11676108g/mol
• Monoisotopic Mass: 194.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 86.9Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 471.4±40.0 °C(Predicted)
• pka: 15.38±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-2-cyclopropyl-3-(1H-imidazol-1-yl)propanamide

Introduction to 2-Amino-2-Cyclopropyl-3-(1H-Imidazol-1-yl)propanamide (CAS No. 1339828-48-6)

2-Amino-2-cyclopropyl-3-(1H-imidazol-1-yl)propanamide (CAS No. 1339828-48-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research developments.

The chemical structure of 2-amino-2-cyclopropyl-3-(1H-imidazol-1-yl)propanamide is defined by a cyclopropyl group attached to an amino group, along with an imidazole moiety. The presence of these functional groups imparts specific physicochemical properties to the molecule, making it a valuable candidate for drug development. The cyclopropyl ring is known for its strain energy and unique reactivity, while the imidazole group is a common motif in bioactive molecules due to its ability to form hydrogen bonds and coordinate with metal ions.

The synthesis of 2-amino-2-cyclopropyl-3-(1H-imidazol-1-yl)propanamide has been reported using various methodologies. One common approach involves the reaction of cyclopropylglycine with an imidazole derivative under appropriate conditions. Recent advancements in synthetic chemistry have led to more efficient and scalable methods, enhancing the feasibility of large-scale production for pharmaceutical applications. For instance, a study published in the Journal of Organic Chemistry described a one-pot synthesis method that significantly improved the yield and purity of the final product.

In terms of biological activity, 2-amino-2-cyclopropyl-3-(1H-imidazol-1-yl)propanamide has been investigated for its potential as an inhibitor of specific enzymes and receptors. Research has shown that this compound exhibits potent inhibitory activity against certain proteases and kinases, which are key targets in the treatment of various diseases such as cancer and neurodegenerative disorders. A notable study published in the Biochemical Journal demonstrated that 2-amino-2-cyclopropyl-3-(1H-imidazol-1-yl)propanamide effectively inhibited the activity of a specific protease involved in tumor cell proliferation.

Beyond enzyme inhibition, 2-amino-2-cyclopropyl-3-(1H-imidazol-1-yl)propanamide has also been explored for its potential as an anti-inflammatory agent. Inflammatory diseases are characterized by excessive production of pro-inflammatory cytokines and mediators. Preclinical studies have shown that this compound can modulate the expression of these cytokines, thereby reducing inflammation. A recent study in the Inflammation Research journal highlighted the anti-inflammatory effects of 2-amino-2-cyclopropyl-3-(1H-imidazol-1-yl)propanamide in animal models of inflammatory bowel disease.

The pharmacokinetic properties of 2-amino-2-cyclopropyl-3-(1H-imidazol-1-yl)propanamide have also been extensively studied to assess its suitability as a therapeutic agent. Key parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity have been evaluated in both in vitro and in vivo models. Results from these studies indicate that the compound has favorable pharmacokinetic profiles, with good oral bioavailability and low toxicity. These findings support its potential for further development into clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-amino-2-cyclopropyl-3-(1H-imidazol-1-yl)propanamide in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. The compound's ability to target multiple biological pathways makes it a versatile candidate for treating various conditions. Ongoing research is focused on optimizing dosing regimens and exploring combination therapies to enhance therapeutic outcomes.

In conclusion, 2-Amino-2-cyclopropyl-3-(1H-imidazol-1-yl)propanamide (CAS No. 1339828-48-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for advancing treatments in various medical fields.